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Nonaprenol vs. Solanesol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides an in-depth analysis of Nonaprenol and Solanesol, two long-

chain isoprenoid alcohols. The evidence strongly indicates that Solanesol is a specific

stereoisomer of Nonaprenol, characterized by an all-trans configuration of its nine isoprene

units. While the names are often used interchangeably in literature, "Solanesol" typically refers

to this all-trans isomer, which is the predominantly studied form due to its biological significance

and natural abundance. This guide will dissect their chemical identities, comparative properties,

biological roles, and relevant experimental methodologies.

Chemical Identity: Are They the Same Compound?
Based on available data, Solanesol is a specific stereoisomer of Nonaprenol.[1][2][3] Both

share the same chemical formula, C45H74O, and molecular weight.[4][5] The key distinction

lies in the stereochemistry of the double bonds within the polyisoprenoid chain.

Nonaprenol: This name represents a broader chemical classification for a C45 isoprenoid

alcohol with nine isoprene units. Theoretically, it can exist in various cis/trans isomeric forms.
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Solanesol: This is the common name for the all-trans stereoisomer of Nonaprenol. Its full

IUPAC name is (2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-

nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-ol. This all-trans configuration

is the form predominantly found in nature, particularly in plants of the Solanaceae family,

such as tobacco, tomato, and potato.

Therefore, while all Solanesol is Nonaprenol, not all theoretical Nonaprenol isomers are

Solanesol. However, in practical scientific literature and commerce, the term "Nonaprenol" is
frequently used to refer to Solanesol, the all-trans isomer, due to its prevalence and biological

importance.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Solanesol (all-trans-

Nonaprenol).

Property Value Source(s)

Chemical Formula C45H74O

Molecular Weight 631.07 g/mol

Appearance
White to pale yellow, waxy

solid

Melting Point 33–35 °C

Solubility

Insoluble in water; Soluble in

organic solvents like hexane

and ethanol

CAS Number 13190-97-1

Biological Significance and Therapeutic Potential
Solanesol is a crucial intermediate in the biosynthesis of essential molecules like Coenzyme

Q10 (CoQ10) and Vitamin K2. Its biological activities have garnered significant interest in drug

development.
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Key Reported Activities:

Anti-inflammatory: Solanesol has been shown to suppress the production of pro-

inflammatory cytokines such as IL-1β, IL-6, and TNF-α. This effect is mediated, in part,

through the activation of the Nrf2 pathway.

Antioxidant: The presence of nine non-conjugated double bonds contributes to its ability to

scavenge free radicals.

Neuroprotective: Studies suggest its potential in models of neurodegenerative diseases like

Parkinson's and Alzheimer's.

Antimicrobial: Solanesol has demonstrated activity against various microbes.

Anti-tumor: It serves as a precursor for the synthesis of N-solanesyl-N,N′-bis(3,4-

dimethoxybenzyl) ethylenediamine (SDB), a compound that can synergize with anti-cancer

drugs.

Experimental Protocols
Extraction of Solanesol from Tobacco Leaves (Example
Protocol)
This protocol is a generalized representation based on common extraction principles for

lipophilic compounds from plant material.

Objective: To extract and isolate Solanesol from dried tobacco leaves.

Materials:

Dried and powdered tobacco leaves

n-Hexane (or other suitable non-polar solvent)

Anhydrous sodium sulfate

Rotary evaporator
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Silica gel for column chromatography

Glass column

Beakers, flasks, and other standard laboratory glassware

Methodology:

Maceration: Weigh a known amount of powdered tobacco leaves and place it in a large flask.

Add n-hexane in a 1:10 (w/v) ratio.

Extraction: Agitate the mixture at room temperature for 24 hours to allow for the extraction of

lipophilic compounds, including Solanesol.

Filtration: Filter the mixture to separate the plant debris from the hexane extract. Wash the

residue with fresh hexane to ensure maximum recovery.

Drying: Dry the pooled hexane extract over anhydrous sodium sulfate to remove any residual

water.

Concentration: Concentrate the dried extract using a rotary evaporator under reduced

pressure to obtain a crude extract.

Purification (Column Chromatography):

Prepare a silica gel column using n-hexane as the mobile phase.

Dissolve the crude extract in a minimal amount of n-hexane and load it onto the column.

Elute the column with a gradient of ethyl acetate in n-hexane (e.g., starting from 100% n-

hexane and gradually increasing the polarity).

Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those

containing Solanesol.

Final Concentration: Pool the pure fractions and evaporate the solvent to obtain purified

Solanesol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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